3-Bromo-6-(2-chlorophenoxy)-2-methylpyridine

• IUPAC Name: 3-bromo-6-(2-chlorophenoxy)-2-methylpyridine
• InChI: InChI=1S/C12H9BrClNO/c1-8-9(13)6-7-12(15-8)16-11-5-3-2-4-10(11)14/h2-7H,1H3
• InChI Key: WQHKNXOUQGCEEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)OC2=CC=CC=C2Cl)Br
• Molecular Formula: C12H9BrClNO
• Molecular Weight: 298.56 g/mol

Description

3-Bromo-6-(2-chlorophenoxy)-2-methylpyridine is an organic compound that belongs to the class of halogenated pyridines This compound is characterized by the presence of bromine, chlorine, and a phenoxy group attached to a pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-6-(2-chlorophenoxy)-2-methylpyridine typically involves the halogenation of a pyridine derivative followed by the introduction of the phenoxy group. One common method involves the bromination of 2-methylpyridine to form 3-bromo-2-methylpyridine. This intermediate is then reacted with 2-chlorophenol under suitable conditions to yield the final product. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of 3-Bromo-6-(2-chlorophenoxy)-2-methylpyridine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-6-(2-chlorophenoxy)-2-methylpyridine can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles such as amines or thiols.

Oxidation: The methyl group can be oxidized to form a carboxylic acid derivative.

Reduction: The nitro group, if present, can be reduced to an amine.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium thiolate in polar aprotic solvents.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Major Products Formed

Nucleophilic Substitution: Formation of substituted pyridine derivatives.

Oxidation: Formation of carboxylic acids or aldehydes.

Reduction: Formation of amines or alcohols.

Scientific Research Applications

3-Bromo-6-(2-chlorophenoxy)-2-methylpyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Bromo-6-(2-chlorophenoxy)-2-methylpyridine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of halogen atoms can enhance its binding affinity to target proteins, thereby modulating their activity.

Comparison with Similar Compounds

Similar Compounds

3-Bromo-2-methylpyridine: Lacks the phenoxy group, making it less versatile in certain applications.

2-Chlorophenoxyacetic acid: Contains a phenoxy group but lacks the pyridine ring, limiting its use in pyridine-based chemistry.

6-Bromo-2-methylpyridine: Similar structure but different substitution pattern, affecting its reactivity and applications.

Uniqueness

3-Bromo-6-(2-chlorophenoxy)-2-methylpyridine is unique due to the combination of bromine, chlorine, and phenoxy groups attached to a pyridine ring. This unique structure imparts specific chemical properties that make it valuable in various research and industrial applications.